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Compound of Interest

Compound Name: (R)-Praziquantel-d11

Cat. No.: B12425868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profile of (R)-

Praziquantel, the active enantiomer of Praziquantel, when administered under fed and fasted

conditions. The data presented is compiled from multiple studies to offer a clear perspective on

the influence of food on the drug's absorption and bioavailability.

Quantitative Data Summary
The oral bioavailability of (R)-Praziquantel is significantly enhanced when co-administered with

food, particularly meals with high carbohydrate or high-fat content.[1][2][3][4] This effect is more

pronounced on the peak plasma concentration (Cmax) than on the total drug exposure (AUC).

[1] The following tables summarize the key pharmacokinetic parameters of (R)-Praziquantel

under different dietary conditions.
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Pharmacokinetic
Parameter

Fasted State
Fed State (High-
Carbohydrate Meal)

Fed State (High-Fat
Meal)

Cmax (Peak Plasma

Concentration)
Baseline

Increase up to 6.2-

fold[1]

Increase up to 3.4-

fold[1]

AUC (Total Drug

Exposure)
Baseline

Increase up to 3.7-

fold[1]

Increase up to 2.8-

fold[1]

Tmax (Time to Peak

Concentration)

No significant

change[1]

No significant

change[1]

No significant

change[1]

Half-life (t1/2)
No significant

change[1]

No significant

change[1]

No significant

change[1]

Table 1: Comparative

Pharmacokinetics of

(R)-Praziquantel.

A study by Castro et al. (2000) on racemic praziquantel provides further insight, showing that a

high-carbohydrate meal increased Cmax by 515% and AUC by 271%, while a high-fat meal

increased Cmax by 243% and AUC by 180% compared to fasting conditions.[2][3][4] Although

this study used the racemate, the data is indicative of the significant food effect on praziquantel

absorption. Another study observed a 2.9-fold increase in Cmax and a 1.6-fold increase in AUC

for (R)-PZQ when administered with a meal.[1]

Experimental Protocols
The data presented is based on standard two-way crossover, open-label, randomized clinical

trials in healthy adult volunteers. A summary of a typical experimental protocol is as follows:

Study Design:

Design: Single-dose, two-period, two-sequence, crossover design.

Subjects: Healthy adult male and female volunteers.

Washout Period: A washout period of at least 7 days between the two treatment periods.
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Treatment Arms:

Fasted State: Subjects fast overnight for at least 10 hours before and 4 hours after drug

administration.

Fed State: Following an overnight fast of at least 10 hours, subjects consume a standardized

high-fat, high-calorie breakfast or a high-carbohydrate breakfast within 30 minutes before

drug administration.

Drug Administration:

A single oral dose of (R)-Praziquantel is administered with a standardized volume of water.

Pharmacokinetic Sampling:

Serial blood samples are collected at predefined time points before and after drug

administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose).

Plasma is separated and stored frozen until analysis.

Bioanalytical Method:

Plasma concentrations of (R)-Praziquantel are determined using a validated liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method.

Pharmacokinetic Analysis:

Pharmacokinetic parameters including Cmax, AUC0-t, AUC0-inf, Tmax, and t1/2 are

calculated using non-compartmental analysis.

Statistical analysis is performed to compare the parameters between the fed and fasted

states.
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Caption: Workflow of a typical crossover food effect study.
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Physiological Impact of Food on Drug Absorption
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Caption: How food intake enhances (R)-Praziquantel absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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